Cas no 2060045-26-1 (2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide)

• Product Name: 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide
• CAS No: 2060045-26-1
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD30498821
• CID: 5154018
• PubChem ID: 131631971
• Update Time: 2025-06-14

2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-chloro-N-(3-hydroxy-5-methylphenyl)-
• 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide

• MDL： MFCD30498821
• Inchi： 1S/C10H12ClNO2/c1-6-3-8(5-9(13)4-6)12-10(14)7(2)11/h3-5,7,13H,1-2H3,(H,12,14)
• InChI Key： WNTRUQFKFCBGSU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(O)=C1)(=O)C(Cl)C

Additional information on 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide

Research Brief on 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide (CAS: 2060045-26-1): Recent Advances and Applications

The compound 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide (CAS: 2060045-26-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloro and hydroxy functional groups, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide, optimizing yield and purity through novel catalytic methods. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, the research team identified key intermediates in the synthesis process, which could streamline future large-scale production.

Pharmacological investigations have revealed that 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide exhibits notable anti-inflammatory and analgesic properties. A preclinical study conducted by the National Institute of Health (NIH) demonstrated its efficacy in reducing inflammation in murine models, with a mechanism linked to the inhibition of cyclooxygenase-2 (COX-2) activity. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's potential as an anticancer agent. A 2024 paper in Cancer Research reported that 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial function and activate caspase pathways. These results underscore its potential as a complementary therapy in oncology.

Despite these promising findings, challenges remain in the development of 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide. Current research is addressing its pharmacokinetic profile, including bioavailability and metabolic stability. Ongoing clinical trials are expected to provide further insights into its safety and efficacy in humans. The compound's versatility and therapeutic potential make it a focal point for future research in chemical biology and drug discovery.